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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-2-iodo-6-

methoxyphenol

Cat. No.: B1354997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Hydroxymethyl)-2-iodo-6-methoxyphenol, also known as 5-iodovanillyl alcohol, is a

halogenated derivative of vanillyl alcohol. Vanillyl alcohol itself is a naturally occurring

compound found in various plants and is structurally related to vanillin, the primary component

of vanilla extract. The introduction of an iodine atom to the aromatic ring is anticipated to modify

the parent molecule's physicochemical properties and biological activities. This guide provides

a comprehensive overview of the available information on 4-(hydroxymethyl)-2-iodo-6-
methoxyphenol, including its synthesis, physicochemical properties, and potential biological

activities inferred from structurally related compounds. Due to the limited specific literature on

this compound, this guide also presents detailed, plausible experimental protocols and

workflows for its synthesis and biological evaluation.

Physicochemical Properties
While extensive experimental data for 4-(hydroxymethyl)-2-iodo-6-methoxyphenol is not

readily available in the peer-reviewed literature, basic properties can be collated from chemical

supplier databases.[1][2][3][4]
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Property Value Source

CAS Number 37987-21-6 [1][2][3]

Molecular Formula C₈H₉IO₃ [1][2][3]

Molecular Weight 280.06 g/mol [2][3]

Synonyms

5-Iodovanillyl alcohol, 3-Iodo-

4-hydroxy-5-

methoxybenzenemethanol

[2]

Purity Typically available at ≥95% [4]

LogP (calculated) 1.49770 [2]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 3 [2]

Synthesis of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol
There is no detailed published protocol for the synthesis of 4-(hydroxymethyl)-2-iodo-6-
methoxyphenol. However, a plausible and efficient synthesis can be adapted from the well-

documented electrophilic iodination of its aldehyde analog, vanillin.[5][6][7][8] The proposed

synthesis involves the direct iodination of vanillyl alcohol using sodium iodide and sodium

hypochlorite (household bleach) as the oxidizing agent.

Proposed Synthetic Workflow
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Reactants & Reagents

Reaction & Workup Purification

Vanillyl Alcohol

Dissolve Vanillyl Alcohol
and NaI in Ethanol

Sodium Iodide (NaI)

Sodium Hypochlorite (NaOCl)

Slowly add NaOCl
Ethanol (Solvent)

Cool to 0°C Stir at room temperature Add Sodium Thiosulfate Acidify with HCl Precipitate Product Vacuum Filtration Recrystallize from
Ethanol/Water Dry under vacuum 4-(Hydroxymethyl)-2-iodo-

6-methoxyphenol
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Primary Screening

Mechanistic Studies

In Vivo Studies (if warranted)

Antioxidant Assays
(DPPH, ABTS)

Anti-inflammatory Assays
(COX inhibition, cytokine release)Intracellular ROS Measurement

Antimicrobial Screening
(MIC, MBC)

Disease-specific
Animal Models

Cytotoxicity Assays
(MTT, LDH)

Enzyme Inhibition Assays
(e.g., AChE)

Pharmacokinetic Studies

4-(Hydroxymethyl)-2-iodo-6-methoxyphenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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